Cas no 1804963-37-8 (2-(Aminomethyl)-5-bromo-4-(difluoromethyl)-3-nitropyridine)

• Product Name: 2-(Aminomethyl)-5-bromo-4-(difluoromethyl)-3-nitropyridine
• CAS No: 1804963-37-8
• MF: C₇H₆BrF₂N₃O₂
• MW: 282.04224729538
• CID: 4862318
• Update Time: 2025-05-20

2-(Aminomethyl)-5-bromo-4-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-bromo-4-(difluoromethyl)-3-nitropyridine

• Inchi： 1S/C7H6BrF2N3O2/c8-3-2-12-4(1-11)6(13(14)15)5(3)7(9)10/h2,7H,1,11H2
• InChI Key： DPLBXFKHOVRPGN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CN)C(=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 0.9
• Topological Polar Surface Area: 84.7

Additional information on 2-(Aminomethyl)-5-bromo-4-(difluoromethyl)-3-nitropyridine

2-(Aminomethyl)-5-bromo-4-(difluoromethyl)-3-nitropyridine: A Comprehensive Overview

The compound 2-(Aminomethyl)-5-bromo-4-(difluoromethyl)-3-nitropyridine, with the CAS number 1804963-37-8, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its pyridine ring structure, which serves as a versatile platform for various functional groups. The presence of an aminomethyl group at position 2, a bromo substituent at position 5, a difluoromethyl group at position 4, and a nitro group at position 3 imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and fluorination processes. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high purity and yield. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the bromo and difluoromethyl groups onto the pyridine ring. These methods not only enhance the overall efficiency of the synthesis but also minimize environmental impact by reducing waste generation.

The structural complexity of 2-(Aminomethyl)-5-bromo-4-(difluoromethyl)-3-nitropyridine makes it an ideal candidate for exploring various applications in drug discovery. The nitro group at position 3 is particularly interesting due to its ability to participate in redox reactions, which can be harnessed for designing anti-cancer agents. Recent studies have demonstrated that this compound exhibits potent anti-proliferative activity against several cancer cell lines, suggesting its potential as a lead compound for developing novel therapeutic agents.

In addition to its medicinal applications, this compound has also found utility in materials science. The bromo and difluoromethyl groups contribute to the molecule's electronic properties, making it suitable for use in organic electronics. For example, researchers have incorporated this compound into polymer blends to enhance their electrical conductivity. Furthermore, the presence of the nitro group allows for easy functionalization, enabling the creation of tailored materials with specific electronic characteristics.

The environmental impact of this compound has also been a subject of recent investigations. Studies have shown that under certain conditions, such as high temperatures or exposure to UV light, the nitro group can undergo reduction or decomposition, leading to the formation of less toxic byproducts. This information is crucial for ensuring safe handling and disposal practices during its synthesis and application.

In conclusion, 2-(Aminomethyl)-5-bromo-4-(difluoromethyl)-3-nitropyridine is a multifaceted compound with promising applications in both medicinal chemistry and materials science. Its unique structure and reactivity provide ample opportunities for further research and development. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in driving innovation across various industries.